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Compound of Interest

Compound Name: O-Terphenyl

CAS No.: 61788-33-8

Cat. No.: B7788251

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ortho-terphenyl (1,2-diphenylbenzene) is a significant aromatic hydrocarbon featuring a

central benzene ring substituted with two phenyl groups at adjacent positions. This sterically

hindered, non-planar structure imparts unique physical and chemical properties, making it a

valuable building block in various fields. In materials science, o-terphenyl derivatives are

utilized in the development of organic light-emitting diodes (OLEDs) and as high-temperature

heat transfer fluids. Within drug development and medicinal chemistry, the o-terphenyl scaffold

serves as a rigid core for constructing complex molecules with specific three-dimensional

orientations, crucial for receptor binding and biological activity. This technical guide provides an

in-depth overview of the primary synthetic routes to o-terphenyl, offering detailed experimental

protocols, comparative data, and workflow visualizations to aid researchers in its practical

synthesis.
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Route 1: Palladium-Catalyzed Suzuki-Miyaura
Coupling
The Suzuki-Miyaura coupling is the most prevalent and versatile method for synthesizing biaryl

and polyaryl compounds, including o-terphenyl.[1] This reaction involves the palladium-

catalyzed cross-coupling of an organoboron compound with an organohalide. For o-terphenyl,
the most direct approach is the coupling of 2-bromobiphenyl with phenylboronic acid.[2]

Reaction Scheme
The overall transformation is depicted below, where a palladium catalyst, typically with a

phosphine ligand, facilitates the carbon-carbon bond formation in the presence of a base.
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Stage 1: Grignard Reagent Formation

Stage 2: Cross-Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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